Cas no 2171187-80-5 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid
• CAS No: 2171187-80-5
• MF: C₂₅H₂₁FN₂O₆
• MW: 464.442450284958
• CID: 6269462
• PubChem ID: 165528074
• Update Time: 2025-05-27

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid
• 2171187-80-5
• EN300-1508566
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid

• Inchi： 1S/C25H21FN2O6/c26-22-18(23(30)27-21(12-29)24(31)32)10-5-11-20(22)28-25(33)34-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-11,19,21,29H,12-13H2,(H,27,30)(H,28,33)(H,31,32)/t21-/m1/s1
• InChI Key： IRNRGUJFQOTLKW-OAQYLSRUSA-N
• SMILES： FC1=C(C=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](C(=O)O)CO)=O

Computed Properties

• Exact Mass: 464.13836456g/mol
• Monoisotopic Mass: 464.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid

Comprehensive Analysis of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid (CAS No. 2171187-80-5)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid (CAS No. 2171187-80-5) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in drug discovery and biotechnology applications. The compound's unique structural features, including the fluorophenyl moiety and hydroxypropanoic acid backbone, make it a versatile building block for designing novel therapeutic peptides.

The growing demand for peptide-based therapeutics has propelled research into advanced synthetic methodologies. CAS No. 2171187-80-5 is particularly valued for its role in introducing fluorinated aromatic groups into peptide sequences, which can enhance metabolic stability and binding affinity. Researchers are increasingly focusing on fluorinated amino acid analogs to address challenges in peptide drug delivery, a topic frequently searched in academic and industrial databases. This compound's Fmoc-protecting group ensures compatibility with standard SPPS protocols, aligning with the industry's shift toward automation and high-throughput synthesis.

From a molecular perspective, the 2-fluorophenylformamido segment in (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid contributes to its conformational rigidity, a property highly sought after in peptide engineering. Recent studies highlight the importance of fluorine substitution in improving pharmacokinetic profiles, a recurring theme in drug development forums and AI-driven research tools. The compound's chiral center (2R configuration) further enables stereoselective synthesis, catering to the rising demand for enantiopure pharmaceuticals.

In the context of green chemistry, the synthesis and application of CAS No. 2171187-80-5 have been optimized to minimize environmental impact. This aligns with global trends toward sustainable pharmaceutical manufacturing, a topic generating substantial interest in scientific SEO queries. The compound's compatibility with water-miscible solvents and microwave-assisted synthesis techniques further underscores its relevance in modern labs striving for efficiency and reduced waste.

Analytical characterization of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid typically involves HPLC-MS and NMR spectroscopy, methods frequently discussed in open-access chemistry journals. Its stability under acidic cleavage conditions (e.g., trifluoroacetic acid) makes it ideal for Fmoc-deprotection steps, a critical phase in peptide assembly workflows. These technical advantages are often highlighted in peer-reviewed publications and patent filings, reflecting the compound's industrial applicability.

Looking ahead, the integration of machine learning in peptide design has sparked new explorations into structure-activity relationships (SAR) for derivatives of CAS No. 2171187-80-5. Computational models increasingly predict the utility of such fluorinated building blocks in targeting GPCRs and enzyme inhibitors, addressing common search queries related to rational drug design. As the pharmaceutical industry prioritizes personalized medicine, this compound's modularity positions it as a key player in next-generation bioconjugation strategies.